4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(4-piperidin-3-ylphenyl)methanone
• InChI: InChI=1S/C17H22F2N2O/c18-17(19)7-10-21(11-8-17)16(22)14-5-3-13(4-6-14)15-2-1-9-20-12-15/h3-6,15,20H,1-2,7-12H2
• InChI Key: XWWZWRLKMMMZDP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)C(=O)N3CCC(CC3)(F)F
• Molecular Formula: C17H22F2N2O
• Molecular Weight: 308.37 g/mol

Description

The compound "4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine" belongs to a class of organic compounds known for their complex synthesis and versatile applications in various fields of chemistry and biology. While the direct research on this compound is scarce, studies on similar compounds can provide valuable insights into its potential synthesis, structure, and properties.

Synthesis AnalysisSynthesis of related compounds involves multi-step processes, including nucleophilic aromatic substitution, hydrogenation, and iodination, as seen in the synthesis of key intermediates for Crizotinib (Fussell et al., 2012). Such processes could potentially be adapted for the synthesis of "4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine."

Molecular Structure Analysis

The molecular structure of compounds with similar complexity is often characterized by spectroscopic techniques and X-ray diffraction studies, revealing details like chair conformations of piperidine rings and distorted tetrahedral geometry around sulfur atoms (Naveen et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of closely related compounds involves substitution reactions and is influenced by the presence of difluorophenyl groups, leading to the formation of products with specific stereochemistry and intermolecular interactions (Karthik et al., 2021).

Physical Properties Analysis

The physical properties, such as thermal stability and crystalline structure, are crucial for understanding the behavior of these compounds under various conditions. For example, thermal analyses have shown stability in specific temperature ranges, providing insights into their potential applications and handling requirements (Karthik et al., 2021).

Chemical Properties Analysis

Chemical properties, including reactivity towards different reagents, the influence of substituents on chemical behavior, and the formation of specific products through chemical reactions, are key to understanding the utility and applications of these compounds. Studies on similar molecules reveal complex reactivity patterns that could be relevant to "4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine" (Khalid et al., 2016).

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the system in which it is used. The specific mechanism of action for “4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine” is not provided in the available resources.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety. The specific safety and hazards information for “4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine” is not provided in the available resources.

Future Directions

The future directions for the study and application of “4,4-difluoro-1-(4-piperidin-3-ylbenzoyl)piperidine” are not specified in the available resources.